Cas no 1824448-65-8 (Tert-butyl 3-amino-4-(3,4-difluorophenyl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-amino-4-(3,4-difluorophenyl)pyrrolidine-1-carboxylate
• CAS No: 1824448-65-8
• MF: C₁₅H₂₀F₂N₂O₂
• MW: 298.328310966492
• CID: 5058774
• Update Time: 2025-05-19

Tert-butyl 3-amino-4-(3,4-difluorophenyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-4-(3,4-difluorophenyl)pyrrolidine-1-carboxylate
• Tert-butyl 3-amino-4-(3,4-difluorophenyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C15H20F2N2O2/c1-15(2,3)21-14(20)19-7-10(13(18)8-19)9-4-5-11(16)12(17)6-9/h4-6,10,13H,7-8,18H2,1-3H3
• InChI Key： WJARVGJYNJTWGG-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1CN(C(=O)OC(C)(C)C)CC1N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 386
• XLogP3: 2
• Topological Polar Surface Area: 55.6

Additional information on Tert-butyl 3-amino-4-(3,4-difluorophenyl)pyrrolidine-1-carboxylate

Research Brief on Tert-butyl 3-amino-4-(3,4-difluorophenyl)pyrrolidine-1-carboxylate (CAS: 1824448-65-8)

The compound Tert-butyl 3-amino-4-(3,4-difluorophenyl)pyrrolidine-1-carboxylate (CAS: 1824448-65-8) has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

Recent studies have highlighted the significance of this pyrrolidine derivative as a key intermediate in the synthesis of bioactive molecules. The presence of the 3,4-difluorophenyl moiety and the tert-butyl carbamate protecting group makes it a versatile building block for the development of novel pharmaceuticals. Researchers have explored its utility in the construction of kinase inhibitors, GPCR modulators, and other small-molecule therapeutics targeting a range of diseases, including cancer and neurological disorders.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of Tert-butyl 3-amino-4-(3,4-difluorophenyl)pyrrolidine-1-carboxylate via a stereoselective [3+2] cycloaddition reaction, achieving high yields and excellent enantiomeric purity. The study further elaborated on its role as a precursor for the development of potent and selective JAK2 inhibitors, which are of significant interest in oncology research.

In addition to its synthetic utility, preliminary pharmacological evaluations have shown promising results. The compound exhibits favorable pharmacokinetic properties, including good solubility and metabolic stability, as reported in a recent ACS Medicinal Chemistry Letters article. These characteristics make it an attractive candidate for further optimization and preclinical development.

Ongoing research is investigating the broader applications of this compound in drug discovery. For instance, a 2024 patent application disclosed its use in the design of novel serotonin receptor modulators for the treatment of depression and anxiety disorders. The structural flexibility of the pyrrolidine core allows for diverse modifications, enabling the exploration of new chemical space in CNS drug development.

In conclusion, Tert-butyl 3-amino-4-(3,4-difluorophenyl)pyrrolidine-1-carboxylate (CAS: 1824448-65-8) represents a valuable scaffold in medicinal chemistry with demonstrated potential across multiple therapeutic areas. Continued research into its derivatives and applications is expected to yield significant advancements in drug discovery. Future studies should focus on expanding its utility in targeted therapies and exploring its mechanism of action in greater detail.